N-(2,3-dichlorophenyl)-4-phenoxybutanamide

• IUPAC Name: N-(2,3-dichlorophenyl)-4-phenoxybutanamide
• InChI: InChI=1S/C16H15Cl2NO2/c17-13-8-4-9-14(16(13)18)19-15(20)10-5-11-21-12-6-2-1-3-7-12/h1-4,6-9H,5,10-11H2,(H,19,20)
• InChI Key: UIIASOHSSNFADW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCCC(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

N-(2,3-dichlorophenyl)-4-phenoxybutanamide, commonly known as DCPA, is a herbicide that belongs to the family of chloroacetanilides. It is widely used in agriculture to control weeds in crops such as corn, soybeans, and cotton. DCPA works by inhibiting the growth of weed seedlings, thus preventing them from competing with the crop for nutrients and water.

Mechanism of Action

DCPA works by inhibiting the synthesis of fatty acids in the weed seedlings, which are essential for their growth and development. This leads to the death of the weed seedlings, while leaving the crops unharmed.
Biochemical and Physiological Effects:
DCPA has been shown to affect the metabolism of plants, including the synthesis of proteins, nucleic acids, and carbohydrates. It also affects the activity of enzymes involved in various biochemical pathways. In addition, DCPA has been shown to have a negative impact on soil microorganisms, which play a crucial role in maintaining soil fertility.

Advantages and Limitations for Lab Experiments

DCPA is a widely used herbicide in agriculture, and its effectiveness has been well established. It is also relatively safe for use on crops, as it does not accumulate in the soil or leach into groundwater. However, its impact on the environment and soil microorganisms needs to be further studied.
List of

Future Directions

1. Investigate the impact of DCPA on non-target organisms such as insects, birds, and mammals.
2. Study the long-term effects of DCPA on soil fertility and soil microorganisms.
3. Develop new formulations of DCPA that are more effective and environmentally friendly.
4. Explore the potential of DCPA as a tool for weed management in organic farming systems.
5. Investigate the potential of DCPA as a pre-emergent herbicide for turfgrass management.

Synthesis Methods

DCPA can be synthesized by reacting 2,3-dichloroaniline with phenoxybutyric acid in the presence of a catalyst such as sulfuric acid. The reaction yields DCPA as a white crystalline solid, which can be purified by recrystallization.

Scientific Research Applications

DCPA has been extensively studied for its herbicidal properties and its impact on the environment. Research has shown that DCPA is effective in controlling a wide range of weed species, including annual grasses and broadleaf weeds. It is also relatively safe for use on crops, as it does not accumulate in the soil or leach into groundwater.